Juvenile Hormone III

• CAS No.: 22963-93-5
• Product Name: Juvenile Hormone III
• Molecular Formula: C16H26O3
• Molecular Weight: 266.38 g/mol
• IUPAC Name: methyl (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoate
• Standard InChI: InChI=1S/C16H26O3/c1-12(9-10-14-16(3,4)19-14)7-6-8-13(2)11-15(17)18-5/h7,11,14H,6,8-10H2,1-5H3/b12-7+,13-11+/t14-/m1/s1
• Standard InChIKey: QVJMXSGZTCGLHZ-HONBPKQLSA-N
• Isomeric SMILES: C/C(=C\CC/C(=C/C(=O)OC)/C)/CC[C@@H]1C(O1)(C)C
• SMILES: CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C
• Canonical SMILES: CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C
• Description: Juvenile hormone III is a member of the juvenile hormone family of compounds that is the methyl ester of (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoic acid. Juvenile hormone III is found in most insect species. It is an epoxide, an enoate ester, a fatty acid methyl ester and a juvenile hormone.
• Synonyms: 10,11-epoxyfarnesenic acid methyl ester; juvenile hormone III; juvenile hormone III, (E,E)-(+-)-isomer; juvenile hormone III, (E,E)-isomer; juvenile hormone III, (R-(E,E))-isomer; juvenile hormone III, (S-(E,E))-isomer; juvenile hormone III, (Z,E)-isomer; methyl 10,11-epoxy-3,7,11-trimethyl-2,6-dodecanoate
• Reference: 1: Yang H, Kim HS, Jeong EJ, Khiev P, Chin YW, Sung SH. Plant-derived juvenile; hormone III analogues and other sesquiterpenes from the stem bark of Cananga; latifolia. Phytochemistry. 2013 Oct;94:277-83. doi:; 10.1016/j.phytochem.2013.06.010. Epub 2013 Jul 13. PubMed PMID: 23859262.; ; ; 2: Van Ekert E, Heylen K, Rougé P, Powell CA, Shatters RG Jr, Smagghe G, Borovsky; D. Aedes aegypti juvenile hormone acid methyl transferase, the ultimate enzyme in; the biosynthetic pathway of juvenile hormone III, exhibits substrate control. J; Insect Physiol. 2014 May;64:62-73. doi: 10.1016/j.jinsphys.2014.03.001. Epub 2014; Mar 20. PubMed PMID: 24657668.; ; ; 3: Sim C, Denlinger DL. Juvenile hormone III suppresses forkhead of transcription; factor in the fat body and reduces fat accumulation in the diapausing mosquito,; Culex pipiens. Insect Mol Biol. 2013 Feb;22(1):1-11. doi:; 10.1111/j.1365-2583.2012.01166.x. Epub 2012 Nov 4. PubMed PMID: 23121109.; ; ; 4: Kotaki T, Shinada T, Kaihara K, Ohfune Y, Numata H. Biological activities of; juvenile hormone III skipped bisepoxide in last instar nymphs and adults of a; stink bug, Plautia stali. J Insect Physiol. 2011 Jan;57(1):147-52. doi:; 10.1016/j.jinsphys.2010.10.003. Epub 2010 Oct 27. PubMed PMID: 20969871.; ; ; 5: Zhou J, Qi Y, Hou Y, Zhao J, Li Y, Xue X, Wu L, Zhang J, Chen F. Quantitative ; determination of juvenile hormone III and 20-hydroxyecdysone in queen larvae and ; drone pupae of Apis mellifera by ultrasonic-assisted extraction and liquid; chromatography with electrospray ionization tandem mass spectrometry. J; Chromatogr B Analyt Technol Biomed Life Sci. 2011 Sep 1;879(25):2533-41. doi:; 10.1016/j.jchromb.2011.07.006. Epub 2011 Jul 18. PubMed PMID: 21803004.; ; ; 6: Ichikawa A, Takenaka M, Ono H. First preparation of single-enantiomer juvenile; hormone III acid and (R)-juvenile hormone III-d₃. Nat Prod Res. 2010; Nov;24(19):1800-6. doi: 10.1080/14786411003752045. PubMed PMID: 21104524.; ; ; 7: Paes-De-Oliveira VT, Berger B, Poiani SB, Paulino Simões ZL, Da Cruz-Landim C.; Effects of treatment of the fat body trophocytes of Melipona quadrifasciata; anthidioides nurse workers and virgin queens in culture by juvenile hormone III; and ecdysterone (20-HE). Microsc Res Tech. 2013 Jan;76(1):20-7. doi:; 10.1002/jemt.22130. Epub 2012 Oct 4. PubMed PMID: 23034815.
• PubChem Compound: 5281523
• Last Modified: Nov 11 2021